(2-Chloro-5-methoxypyridin-4-yl)methanol

• Molecular Formula: C7H8ClNO2
• Molecular Weight: 173.60 g/mol
• IUPAC Name: (2-chloro-5-methoxypyridin-4-yl)methanol
• InChI: InChI=1S/C7H8ClNO2/c1-11-6-3-9-7(8)2-5(6)4-10/h2-3,10H,4H2,1H3
• InChI Key: FFAPNHWSVSFUPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1CO)Cl

Description

(2-Chloro-5-methoxypyridin-4-yl)methanol (CAS: 1227587-00-9) is a pyridine derivative with the molecular formula C₇H₈ClNO₂ and a molecular weight of 173.60 g/mol . Its structure features a pyridine ring substituted with a chlorine atom at position 2, a methoxy group (-OCH₃) at position 5, and a hydroxymethyl group (-CH₂OH) at position 4.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare (2-Chloro-5-methoxypyridin-4-yl)methanol with structurally related pyridine derivatives, focusing on molecular properties, substituent effects, and synthesis.

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Differences	Source
(2-Chloro-5-methoxypyridin-4-yl)methanol	C₇H₈ClNO₂	173.60	Cl (2), OMe (5), CH₂OH (4)	Benchmark compound
(4-Methoxypyridin-2-yl)-methanol	C₇H₉NO₂	~139.15	OMe (4), CH₂OH (2)	Methoxy and hydroxymethyl positions reversed
(4-Chloropyridin-2-yl)-methanol	C₆H₆ClNO	~143.57	Cl (4), CH₂OH (2)	Chlorine at position 4 instead of 2
(2-Chloro-3-(dimethoxymethyl)pyridin-4-yl)methanol	C₉H₁₁ClNO₃	~216.64	Cl (2), CH(OCH₃)₂ (3), CH₂OH (4)	Dimethoxymethyl group adds steric bulk
(6-Chloro-3-methoxypyridazin-4-yl)methanol	C₆H₇ClN₂O₂	174.59	Cl (6), OMe (3), CH₂OH (4)	Pyridazine ring (two N atoms)

Key Observations:

Substituent Position Effects: The position of the chlorine atom significantly alters reactivity. In (4-Chloropyridin-2-yl)-methanol , chlorine at position 4 (vs. Methoxy groups at position 5 (target compound) versus position 4 (in (4-Methoxypyridin-2-yl)-methanol) influence hydrogen-bonding capacity and solubility .

Functional Group Variations: The dimethoxymethyl group in (2-Chloro-3-(dimethoxymethyl)pyridin-4-yl)methanol enhances lipophilicity compared to the hydroxymethyl group in the target compound, which may affect membrane permeability in biological systems.

In contrast, (4-Methoxypyridin-2-yl)-methanol and (4-Chloropyridin-2-yl)-methanol are synthesized via nucleophilic substitution or oxidation of corresponding aldehydes .

Physicochemical Properties :

• Molecular weight differences (e.g., 173.60 g/mol for the target vs. 216.64 g/mol for the dimethoxymethyl analog) correlate with solubility and crystallinity. Higher molecular weight analogs may exhibit lower aqueous solubility .
• The pyridazine derivative’s molecular weight (174.59 g/mol) closely matches the target compound, but its heterocyclic core may confer distinct metabolic stability .

Limitations in Available Data: